Cas no 1217465-10-5 (S-Metolachlor CGA 357704)

• Product Name: S-Metolachlor CGA 357704
• CAS No: 1217465-10-5
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 2095027
• PubChem ID: 329754275
• Update Time: 2025-05-20

S-Metolachlor CGA 357704 Chemical and Physical Properties

Names and Identifiers

• S-Metolachlor Metabolite CGA 357704
• (2S)-2-(2-ethyl-6-methyl-N-oxaloanilino)propanoic acid
• S-Metolachlor
• (S)-2-[(Oxalyl)(2-ethyl-6-methylphenyl)amino]propionic acid
• N-(Carboxycarbonyl)-N-(2-ethyl-6-methylphenyl)-L-alanine
• 1217465-10-5
• DTXSID70746827
• CGA 357704
• (2S)-2-[1-CARBOXY-N-(2-ETHYL-6-METHYLPHENYL)FORMAMIDO]PROPANOIC ACID
• J-004621
• S-Metolachlor Metabolite CGA 357704, PESTANAL(R), analytical standard
• S-Metolachlor CGA 357704
• N-(2-Ethyl-6-methylphenyl)-N-oxalo-L-alanine
• NS00005967

• MDL： MFCD16652555
• Inchi： 1S/C14H17NO5/c1-4-10-7-5-6-8(2)11(10)15(9(3)13(17)18)12(16)14(19)20/h5-7,9H,4H2,1-3H3,(H,17,18)(H,19,20)/t9-/m0/s1
• InChI Key： IMFSUYMDPTXKCC-VIFPVBQESA-N
• SMILES： OC([C@H](C)N(C(C(=O)O)=O)C1C(C)=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 279.11100
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 94.91000
• LogP: 1.44810

S-Metolachlor CGA 357704 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on S-Metolachlor CGA 357704

S-Metolachlor (CAS No. 1217465-10-5): An Overview of Its Properties, Applications, and Recent Research

S-Metolachlor (CAS No. 1217465-10-5) is a widely used herbicide in the agricultural industry, known for its effectiveness in controlling a broad spectrum of annual grasses and certain broadleaf weeds. This compound, also referred to as CGA 357704, belongs to the chloroacetanilide class of herbicides and has gained significant attention due to its low toxicity and environmental safety profile.

The chemical structure of S-Metolachlor is characterized by a chloroacetanilide backbone, which contributes to its herbicidal activity. The compound works by inhibiting the enzyme acetolactate synthase (ALS), which is crucial for the synthesis of branched-chain amino acids in plants. This inhibition leads to the cessation of cell division and ultimately the death of the weed.

In recent years, extensive research has been conducted to understand the mechanisms of action and environmental fate of S-Metolachlor. Studies have shown that this herbicide has a low risk of leaching into groundwater due to its strong soil adsorption properties. Additionally, it is rapidly degraded in soil through microbial activity, minimizing its long-term environmental impact.

The application of S-Metolachlor in agriculture has been optimized through various formulations and application techniques. Pre-emergence applications are particularly effective, as they provide residual control of weeds throughout the growing season. This makes it an essential tool for farmers in managing weed competition and improving crop yields.

One of the key advantages of S-Metolachlor is its compatibility with a wide range of crops, including corn, soybeans, and cotton. Its low mammalian toxicity and minimal impact on non-target organisms make it a preferred choice for integrated pest management (IPM) programs. Moreover, it can be used in combination with other herbicides to broaden the spectrum of weed control and reduce the risk of resistance development.

Recent advancements in formulation technology have further enhanced the performance of S-Metolachlor. Microencapsulation techniques have been employed to improve its stability and reduce drift during application. These innovations not only enhance efficacy but also contribute to more sustainable agricultural practices.

In terms of safety, extensive toxicological studies have demonstrated that S-Metolachlor poses minimal risk to human health when used according to label instructions. It has been classified as a Group E chemical by the Environmental Protection Agency (EPA), indicating that it is unlikely to cause cancer in humans based on current scientific evidence.

The environmental impact of S-Metolachlor has also been extensively studied. Research has shown that it does not bioaccumulate in aquatic organisms and has a low potential for biomagnification in food chains. This makes it a safer alternative compared to many older herbicides that have been phased out due to environmental concerns.

In conclusion, S-Metolachlor (CAS No. 1217465-10-5) remains a vital component in modern agricultural practices due to its effectiveness, safety, and environmental compatibility. Ongoing research continues to explore new applications and formulations that further enhance its benefits while minimizing any potential risks. As the global demand for sustainable agriculture grows, compounds like S-Metolachlor will play an increasingly important role in meeting these challenges.